![molecular formula C24H25N3O3S2 B2517764 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide CAS No. 689263-14-7](/img/structure/B2517764.png)
2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide" is a thienopyrimidine derivative, which is a class of compounds known for their diverse pharmacological activities. Although the specific compound is not directly described in the provided papers, related compounds with similar structural features have been studied. These compounds typically consist of a pyrimidine ring linked to various substituents, which can significantly influence their physical, chemical, and biological properties.
Synthesis Analysis
The synthesis of related sulfanylidene tetrahydropyrimidine derivatives has been reported using acid-catalyzed cyclocondensation reactions between thiourea, ethyl 3-oxobutanoate, and substituted benzaldehydes . This method could potentially be adapted for the synthesis of the compound by modifying the substituents used in the reaction to match the desired structure.
Molecular Structure Analysis
The molecular structure of similar compounds shows a folded conformation about the methylene carbon atom of the thioacetamide bridge. The pyrimidine ring is inclined to the benzene ring by specific angles, which in the case of the compounds studied were 56.18° and 67.84° . This conformation is stabilized by intramolecular hydrogen bonding, such as N—H∙∙∙N hydrogen bonds, which are likely to be a feature in the compound of interest as well.
Chemical Reactions Analysis
While the specific chemical reactions of "this compound" are not detailed in the provided papers, the presence of functional groups such as the thioacetamide bridge and the acetamide moiety suggests that it could participate in various chemical reactions. These may include nucleophilic substitution reactions at the sulfur atom or the potential for hydrogen bonding interactions due to the presence of amine and amide groups.
Physical and Chemical Properties Analysis
The physical and chemical properties of thienopyrimidine derivatives can be inferred from the crystal structures of related compounds. The conformation of the molecule, hydrogen bonding patterns, and the presence of substituents contribute to the overall stability and solubility of the compound. For instance, the formation of hydrogen-bonded ribbons containing alternating rings in the crystal structure can affect the melting point and solubility . The specific properties of the compound would need to be determined experimentally, but it is likely to exhibit similar characteristics to those described for related compounds.
properties
IUPAC Name |
2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O3S2/c1-3-30-20-12-8-7-11-18(20)25-21(28)15-31-24-26-19-13-16(2)32-22(19)23(29)27(24)14-17-9-5-4-6-10-17/h4-12,16H,3,13-15H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYZMRGYFXVJSCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC(C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.